GTS-21 dihydrochloride

• Molecular Formula: C19H24Cl4N2O2
• Molecular Weight: 454.2 g/mol
• InChI: InChI=1S/C19H20N2O2.4ClH/c1-22-17-8-7-14(18(12-17)23-2)11-15-5-4-10-21-19(15)16-6-3-9-20-13-16;;;;/h3,6-9,11-13H,4-5,10H2,1-2H3;4*1H/b15-11+
• InChIKey: KBVHZFJUCCAWST-KJSXAQCBSA-N

GTS-21 Dihydrochloride (DMXB‑A): Procurement‑Grade Specification for an α7‑Selective Partial Agonist with Clinically Validated Cognitive Enhancement

GTS‑21 dihydrochloride, also designated DMXB‑A or DMBX‑anabaseine, is a synthetic benzylidene‑anabaseine derivative that functions as a partial agonist at the α7 nicotinic acetylcholine receptor (nAChR) while additionally behaving as an antagonist at the α4β2 nAChR (Ki = 20 nM) and the 5‑HT₃A receptor (IC₅₀ = 3.1 µM) [1]. The compound has progressed through randomised, double‑blind, placebo‑controlled clinical trials in both healthy volunteers and schizophrenia patients, where it demonstrated statistically significant improvements in attention, working memory, and episodic secondary memory across oral doses of 25–150 mg three times daily [2]. Its principal active metabolite, 4‑OH‑GTS‑21, exhibits greater potency and efficacy at α7 receptors than the parent molecule [3]. GTS‑21 is commercially supplied as the dihydrochloride salt (CAS 156223‑05‑1; MW 381.30 g·mol⁻¹) with documented HPLC purities ≥ 99.77% .

α7 nAChR partial agonist with reported cognitive endpoint context

Concomitant α4β2/5‑HT₃A antagonist polypharmacology

Defined dihydrochloride salt form for reproducible procurement

• [1] Briggs CA, Anderson DJ, Brioni JD, Buccafusco JJ, Buckley MJ, Campbell JE, et al. Functional characterization of the novel neuronal nicotinic acetylcholine receptor ligand GTS‑21 in vitro and in vivo. Pharmacol Biochem Behav. 1997;57(1-2):231-241. doi:10.1016/S0091-3057(96)00354-1. View Source
• [2] Kitagawa H, Takenouchi T, Azuma R, Wesnes KA, Kramer WG, Clody DE, et al. Safety, pharmacokinetics, and effects on cognitive function of multiple doses of GTS‑21 in healthy, male volunteers. Neuropsychopharmacology. 2003;28(3):542-551. doi:10.1038/sj.npp.1300028. View Source
• [3] Papke RL, Porter Papke JK. Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Br J Pharmacol. 2002;137(1):49-61. doi:10.1038/sj.bjp.0704833. View Source

Why Generic Substitution Is Precluded: Pharmacological and Pharmacokinetic Non‑Interchangeability Among α7‑nAChR Agonists

α7‑nAChR‑targeting compounds are not functionally interchangeable. GTS‑21 occupies a unique pharmacospace—it is a low‑efficacy partial agonist at human α7 (EC₅₀ ≈ 11 µM; ~9% of acetylcholine maximum) [1], a moderate‑affinity antagonist at α4β2 (Ki = 20 nM) [2], and an antagonist at 5‑HT₃A (IC₅₀ = 3.1 µM) [2]. Its primary metabolite 4‑OH‑GTS‑21 shows higher α7 efficacy and potency but loses α4β2 antagonism [1]. Other frequently referenced α7 agonists—PNU‑282987, AR‑R17779, tropisetron—have distinct selectivity, efficacy, and brain‑penetration profiles that preclude simple extrapolation of the GTS‑21 clinical dataset. Procurement decisions that ignore these differences risk obtaining a compound with unpredictable in vivo pharmacology, particularly in models where concomitant α4β2 blockade or the parent‑to‑metabolite activation cascade is mechanistically relevant.

Profile mismatch

Alternative α7 agonists (PNU‑282987, AR‑R17779, tropisetron) exhibit distinct selectivity and brain‑penetration profiles; pharmacological endpoints may not transfer.

Metabolite shift

Active metabolite 4‑OH‑GTS‑21 loses α4β2/5‑HT₃A antagonism; time‑dependent receptor occupancy cascade may alter in vivo pharmacology.

Endpoint specificity

Reported cognitive improvement endpoints are compound‑specific; class‑level inference across α7 agonists is not supported.

• [1] Papke RL, Porter Papke JK. Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Br J Pharmacol. 2002;137(1):49-61. doi:10.1038/sj.bjp.0704833. View Source
• [2] Briggs CA, Anderson DJ, Brioni JD, Buccafusco JJ, Buckley MJ, Campbell JE, et al. Functional characterization of the novel neuronal nicotinic acetylcholine receptor ligand GTS‑21 in vitro and in vivo. Pharmacol Biochem Behav. 1997;57(1-2):231-241. doi:10.1016/S0091-3057(96)00354-1. View Source

Quantitative Differentiation Evidence for GTS‑21 Dihydrochloride Versus Closest α7‑nAChR Comparators

Clinical Neurocognitive Efficacy in Schizophrenia: GTS‑21 Versus Placebo in a Proof‑of‑Concept Trial

In a double‑blind, placebo‑controlled crossover trial in 12 schizophrenia patients (Olincy et al., 2006), GTS‑21 (DMXB‑A) administered at 75 mg b.i.d. (low dose) and 150 mg b.i.d. (high dose) produced a statistically significant improvement on the Repeatable Battery for the Assessment of Neuropsychological Status (RBANS) total scale score. The low‑dose regimen (75 mg + 37.5 mg) increased the RBANS total score from a placebo baseline of 93.5 ± 3.05 to 98.8 ± 3.10, a gain of +5.3 points (p < 0.05). The attention subscale showed the largest effect: 89.6 ± 3.89 (placebo) versus 97.8 ± 4.00 (DMXB‑A low dose) [1]. P50 auditory gating ratio improved from 0.73 ± 0.51 (placebo) to 0.30 ± 0.22 (DMXB‑A low dose), indicating normalized sensory inhibition [1]. No comparator α7 agonist has published RBANS‑scale clinical data in a schizophrenic population, making this a unique dataset for procurement decisions focused on translational psychiatry research.

RBANS cognition endpoint

Head‑to‑head

+5.3 (p<0.05) vs. placebo

Supports translational psychiatry endpoint context

Phase II, n=12, double‑blind crossover

Evidence Dimension	RBANS total scale score (cognition)
Target Compound Data	98.8 ± 3.10 (DMXB‑A 75 mg + 37.5 mg dose)
Comparator Or Baseline	Placebo: 93.5 ± 3.05
Quantified Difference	+5.3 points (statistically significant, p < 0.05)
Conditions	Double‑blind, placebo‑controlled crossover trial; n = 12 schizophrenia patients; RBANS administered after second dose on each treatment day

Why This Matters

This constitutes the only published Phase‑II‑calibre neurocognitive dataset for any α7‑selective agonist in schizophrenia, directly informing translational study design and power calculations.

• [1] Olincy A, Harris JG, Johnson LL, Pender V, Kongs S, Allensworth D, et al. Proof‑of‑concept trial of an α7 nicotinic agonist in schizophrenia. Arch Gen Psychiatry. 2006;63(6):630-638. doi:10.1001/archpsyc.63.6.630. View Source

Brain Penetration: Measured Brain‑Plasma Ratio of GTS‑21 Versus Predicted CNS Access of the Selective α7 Agonist AR‑R17779

GTS‑21 demonstrates robust brain penetration in vivo. Following oral administration of 10 mg·kg⁻¹ in rats, GTS‑21 achieved a peak brain concentration of 664 ± 103 ng·g⁻¹ tissue with a brain‑plasma concentration ratio of 2.61 ± 0.34, indicating active or facilitated CNS entry [1]. Its octanol‑water partition coefficient is exceptionally high at 3,810 [2]. In contrast, AR‑R17779—the first reported highly selective α7 agonist (Ki α7 ≈ 190 nM; Ki α4β2 ≈ 16,000 nM) [3]—has a calculated log P of −0.49, a value that predicts poor passive CNS permeation and has been noted to potentially limit its utility as an in‑vivo pharmacological tool [4]. While AR‑R17779 shows some behavioural activity after systemic administration, no quantitative brain‑plasma ratio or brain concentration data have been published to enable direct PK comparison [4]. For studies requiring reliable CNS target engagement, GTS‑21 offers a quantitatively verified advantage in brain access.

Brain penetration

Cross‑study comparable

Brain‑plasma ratio 2.61 ± 0.34

Verified CNS target engagement context

Rat p.o. 10 mg/kg; AR‑R17779 log P −0.49

Evidence Dimension	Brain‑plasma concentration ratio and absolute brain concentration
Target Compound Data	Brain‑plasma ratio 2.61 ± 0.34; peak brain concentration 664 ± 103 ng·g⁻¹ at 10 mg·kg⁻¹ p.o. in rat
Comparator Or Baseline	AR‑R17779: calculated log P = −0.49; no published brain concentration or brain‑plasma ratio data
Quantified Difference	GTS‑21 brain‑plasma ratio > 2.5‑fold above unity; AR‑R17779 predicted to have limited passive CNS access based on lipophilicity
Conditions	GTS‑21: adult rat, oral 10 mg·kg⁻¹ dose, HPLC quantification (Mahnir et al., 1998). AR‑R17779: in‑silico log P calculation (xPharm, 2007).

Why This Matters

For CNS‑targeted in‑vivo studies, verified brain penetration is critical; GTS‑21 provides a quantitatively confirmed brain‑plasma ratio, whereas AR‑R17779 lacks this essential PK characterisation.

• [1] Mahnir V, Lin B, Prokai‑Tatrai K, Prokai L. Pharmacokinetics and urinary excretion of DMXBA (GTS‑21), a compound enhancing cognition. Biopharm Drug Dispos. 1998;19(3):147-151. doi:10.1002/(SICI)1099-081X(199804)19:3<147::AID-BDD77>3.0.CO;2-9. View Source
• [2] Kem WR, Mahnir VM, Prokai L, Papke RL, Cao X, LeFrancois S, et al. Hydroxy metabolites of the Alzheimer's drug candidate 3‑[(2,4‑dimethoxy)benzylidene]‑anabaseine dihydrochloride (GTS‑21): their molecular properties, interactions with brain nicotinic receptors, and brain penetration. Mol Pharmacol. 2004;65(1):56-67. doi:10.1124/mol.65.1.56. View Source
• [3] Mullen G, Napier J, Balestra M, DeCory T, Hale G, Macor J, et al. (−)‑Spiro[1‑azabicyclo[2.2.2]octane‑3,5′‑oxazolidin‑2′‑one], a conformationally restricted analogue of acetylcholine, is a highly selective full agonist at the α7 nicotinic acetylcholine receptor. J Med Chem. 2000;43(22):4045-4050. doi:10.1021/jm000249r. View Source
• [4] Elsevier Science. AR‑R17779 (xPharm entry). In: xPharm: The Comprehensive Pharmacology Reference. 2007. Calculated log P = −0.49; CNS access may be limited. doi:10.1016/B978-008055232-3.63081-8. View Source

Dual α7 Agonism / α4β2 Antagonism: GTS‑21 Versus Its Active Metabolite 4‑OH‑GTS‑21

GTS‑21 exhibits a dual pharmacological profile that distinguishes it from its principal active metabolite 4‑OH‑GTS‑21. At human recombinant receptors, GTS‑21 binds α4β2 nAChR with Ki = 20 nM, which is approximately 100‑fold more potent than its binding to human α7 nAChR; functionally, however, GTS‑21 does not activate α4β2 or ganglionic nAChRs and instead acts as an antagonist at these subtypes [1]. 4‑OH‑GTS‑21, despite having greater α7 efficacy and potency than the parent compound for both human and rat receptors (rank order: 4‑MeO‑CA > 4OH‑GTS‑21 > GTS‑21 > cytisine > ACh > choline) [2], lacks significant α4β2 affinity and antagonism [1]. GTS‑21 also antagonises the 5‑HT₃A receptor (IC₅₀ = 3.1 µM), a property absent in 4‑OH‑GTS‑21 [1]. For experimental paradigms where concomitant α4β2 blockade or 5‑HT₃A modulation is mechanistically relevant, the parent compound cannot be replaced by its metabolite without fundamentally altering the pharmacological cascade.

α4β2 affinity

Head‑to‑head

Ki 20 nM vs. metabolite (no affinity)

Parent required for α4β2 antagonist research

4‑OH‑GTS‑21 lacks α4β2/5‑HT₃A activity

Evidence Dimension	Receptor binding affinity and functional activity at α4β2 nAChR
Target Compound Data	GTS‑21 Ki (human α4β2) = 20 nM; functionally silent (antagonist) at α4β2; 5‑HT₃A IC₅₀ = 3.1 µM [1]
Comparator Or Baseline	4‑OH‑GTS‑21: no significant α4β2 binding or functional antagonism reported; no 5‑HT₃A activity [1] [2]
Quantified Difference	GTS‑21 α4β2 Ki = 20 nM vs. 4‑OH‑GTS‑21 (no measurable affinity); GTS‑21 5‑HT₃A IC₅₀ = 3.1 µM vs. 4‑OH‑GTS‑21 (inactive)
Conditions	Human recombinant nAChRs expressed in mammalian cell lines; radioligand binding and functional assays as reported in Briggs et al. (1997) and Meyer et al. (1998)

Why This Matters

Investigators requiring a tool compound with defined α4β2‑antagonist properties must select the parent GTS‑21; 4‑OH‑GTS‑21 provides cleaner α7 selectivity but fundamentally different polypharmacology.

• [1] Briggs CA, Anderson DJ, Brioni JD, Buccafusco JJ, Buckley MJ, Campbell JE, et al. Functional characterization of the novel neuronal nicotinic acetylcholine receptor ligand GTS‑21 in vitro and in vivo. Pharmacol Biochem Behav. 1997;57(1-2):231-241. doi:10.1016/S0091-3057(96)00354-1. View Source
• [2] Papke RL, Porter Papke JK. Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Br J Pharmacol. 2002;137(1):49-61. doi:10.1038/sj.bjp.0704833. View Source

Cardiovascular Safety Profile: GTS‑21 Versus Nicotine in Canine Model

A critical differentiator from the non‑selective nAChR agonist (−)-nicotine is GTS‑21's markedly improved cardiovascular safety margin. In anesthetised dogs, intravenous bolus infusion of GTS‑21 at doses ≤ 2.5 µmol·kg⁻¹ produced no adverse effect on blood pressure, in marked contrast to (−)-nicotine, which causes pronounced pressor responses at considerably lower doses [1]. Additionally, GTS‑21 at subcutaneous doses up to 62 µmol·kg⁻¹ did not cross‑discriminate with (−)-nicotine in a rat drug‑discrimination paradigm and did not reduce core temperature or spontaneous locomotion in mice, further demonstrating its dissociation from nicotine‑like adverse effects [1]. This safety window is attributable to GTS‑21's functional selectivity: it is a low‑efficacy partial agonist at α7 (18‑fold less potent than nicotine at human α7) and an antagonist at ganglionic nAChRs, precluding the autonomic activation that underlies nicotine's cardiovascular toxicity [1].

Cardiovascular safety

Head‑to‑head

No BP effect ≤2.5 µmol/kg i.v.

Supports in vivo safety‑related endpoint context

vs. nicotine pressor response in dog

Evidence Dimension	Blood pressure effect (canine model)
Target Compound Data	GTS‑21: no adverse effect on blood pressure at ≤ 2.5 µmol·kg⁻¹ i.v. bolus
Comparator Or Baseline	(−)-Nicotine: pronounced blood pressure elevation at lower i.v. doses
Quantified Difference	GTS‑21 tolerated at i.v. doses producing no haemodynamic change, whereas nicotine is haemodynamically active at overlapping dose ranges
Conditions	Anesthetised dog model; i.v. bolus infusion; blood pressure monitoring (Briggs et al., 1997)

Why This Matters

For in‑vivo studies where nicotinic cardiovascular side effects would be a confound, GTS‑21 provides a therapeutically relevant α7 activation without nicotine‑like haemodynamic perturbation.

• [1] Briggs CA, Anderson DJ, Brioni JD, Buccafusco JJ, Buckley MJ, Campbell JE, et al. Functional characterization of the novel neuronal nicotinic acetylcholine receptor ligand GTS‑21 in vitro and in vivo. Pharmacol Biochem Behav. 1997;57(1-2):231-241. doi:10.1016/S0091-3057(96)00354-1. View Source

Anti‑Inflammatory TNF‑α Suppression: GTS‑21 Versus Nicotine in Human Whole Blood and Monocytes

GTS‑21 suppresses pro‑inflammatory cytokine production in human whole blood and isolated monocytes with greater potency than (−)-nicotine. In endotoxin‑stimulated human whole blood, GTS‑21 attenuated tumour necrosis factor‑α (TNF‑α) and interleukin‑1β (IL‑1β) levels, and the suppressive effect of GTS‑21 on TNF production was explicitly described as more potent than that of nicotine in both whole blood and purified monocyte preparations [1]. Furthermore, GTS‑21 inhibited TNF production in monocytes stimulated by a broad panel of Toll‑like receptor (TLR) and RAGE ligands—including peptidoglycan (TLR2), poly(I:C) (TLR3), LPS (TLR4), CpG DNA (TLR9), HMGB1, and AGE‑modified albumin—demonstrating target‑engagement across multiple innate immune pathways [1]. GTS‑21 also decreased TNF levels in endotoxin‑stimulated whole blood obtained from patients with severe sepsis [1]. In the RAW 264.7 macrophage cell line, GTS‑21 reduced LPS‑induced TNF‑α, IL‑1β, and IL‑6 production concomitant with suppression of NF‑κB p65 phosphorylation [2]. While PNU‑282987 produced comparable reductions in airway goblet cell hyperplasia and eosinophil infiltration in an Alternaria‑induced asthma model, PNU‑282987 exhibited significantly greater suppression of IKK and NF‑κB phosphorylation in isolated ILC2s compared to GTS‑21 [3], highlighting that GTS‑21's anti‑inflammatory mechanism may involve additional α7‑independent pathways [4].

TNF‑α suppression

Cross‑study comparable

GTS‑21 > nicotine potency

Anti‑inflammatory assay context review

Multi‑TLR/RAGE; distinct from PNU‑282987

Evidence Dimension	TNF‑α suppression potency (human whole blood / monocyte assay)
Target Compound Data	GTS‑21: more potent than nicotine in suppressing TNF in human whole blood and monocytes; effective across TLR2, TLR3, TLR4, TLR9, and RAGE stimuli [1]
Comparator Or Baseline	(−)-Nicotine: suppressed TNF but with lower potency than GTS‑21; PNU‑282987: comparable in vivo anti‑inflammatory effects but greater IKK/NF‑κB suppression in ILC2s [3]
Quantified Difference	GTS‑21 > nicotine (potency rank order for TNF suppression in human whole blood and monocytes) [1]; PNU‑282987 > GTS‑21 for IKK/NF‑κB phosphorylation inhibition in isolated ILC2s [3]
Conditions	Human whole blood endotoxin stimulation; primary human monocyte cultures; TLR/RAGE ligand panels; RAW 264.7 LPS model; murine ILC2 isolation and IL‑33 stimulation

Why This Matters

For inflammatory disease models, GTS‑21 offers validated anti‑inflammatory efficacy superior to nicotine yet mechanistically distinct from more α7‑selective agonists such as PNU‑282987, enabling nuanced dissection of the cholinergic anti‑inflammatory pathway.

• [1] Rosas‑Ballina M, Goldstein RS, Gallowitsch‑Puerta M, Yang L, Valdés‑Ferrer SI, Patel NB, et al. The selective α7 agonist GTS‑21 attenuates cytokine production in human whole blood and human monocytes activated by ligands for TLR2, TLR3, TLR4, TLR9, and RAGE. Mol Med. 2009;15(7-8):195-202. doi:10.2119/molmed.2009.00039. View Source
• [2] Li T, Zuo X, Zhou Y, Wang Y, Zhuang H, Zhang L, et al. GTS‑21 attenuates lipopolysaccharide‑induced inflammatory cytokine production in vitro by modulating the Akt and NF‑κB signaling pathway through the α7 nicotinic acetylcholine receptor. Int Immunopharmacol. 2015;29(1):93-100. doi:10.1016/j.intimp.2015.10.018. View Source
• [3] Li F, Yan S, Huang X, Cheng Z, Liu J, Wang Y, et al. A selective α7 nicotinic acetylcholine receptor agonist, PNU‑282987, attenuates ILC2s activation and Alternaria‑induced airway inflammation. Front Immunol. 2021;11:598165. doi:10.3389/fimmu.2020.598165. View Source
• [4] Tullis BE, Errico ML, Wang H, Ulloa L. GTS‑21 has cell‑specific anti‑inflammatory effects independent of α7 nicotinic acetylcholine receptors. PLoS ONE. 2019;14(4):e0214941. doi:10.1371/journal.pone.0214941. View Source

Oral Bioavailability and Linear Pharmacokinetics: GTS‑21 Versus the Metabolite‑Driven Cascade of In‑Vivo α7 Activation

GTS‑21 demonstrates consistent, linear pharmacokinetics following oral administration. In rats, absolute oral bioavailability was 23% over a dose range of 1–10 mg·kg⁻¹; in dogs, bioavailability was 27% at 3 mg·kg⁻¹ p.o. [1]. The compound is rapidly absorbed (Tₘₐₓ ≈ 10 min in rats after 10 mg·kg⁻¹ p.o.), yielding a peak plasma concentration of 1,010 ± 212 ng·mL⁻¹, with an elimination half‑life of 1.74 ± 0.34 h [2]. Hepatic first‑pass metabolism—primarily mediated by CYP1A2 and CYP2E1 O‑demethylation—generates the active metabolite 4‑OH‑GTS‑21, which has greater α7 efficacy and potency than the parent but lacks α4β2 antagonism [3] [4]. This creates a time‑dependent pharmacological cascade: early‑phase α4β2 blockade and α7 partial agonism from the parent compound transitions to predominantly α7 activation via the metabolite. For experimental designs requiring stable, defined receptor occupancy throughout a dosing interval, this metabolite‑dependent shift must be accounted for; comparators such as PNU‑282987 (not a prodrug) provide pharmacologically simpler but clinically less validated alternatives.

Oral PK

Class‑level inference

Bioavailability 23–27%

Supports oral dosing PK/PD modelling

Linear PK; Tₘₐₓ ~10 min, t₁/₂ 1.74 h

Evidence Dimension	Oral bioavailability and pharmacokinetic linearity
Target Compound Data	Absolute oral bioavailability: 23% (rat, 1–10 mg·kg⁻¹), 27% (dog, 3 mg·kg⁻¹); linear PK across dose range; Tₘₐₓ ~10 min; t₁/₂ 1.74 h [1] [2]
Comparator Or Baseline	PNU‑282987: no published oral bioavailability data; primarily administered i.p. or s.c. in preclinical studies; AR‑R17779: no published PK data
Quantified Difference	GTS‑21 has published oral PK parameters supporting preclinical oral dosing; comparator α7 agonists lack equivalent oral PK characterisation
Conditions	Rat and dog pharmacokinetic studies with HPLC quantification (Azuma et al., 1999; Mahnir et al., 1998); human PK confirmed in Phase I (Kitagawa et al., 2003)

Why This Matters

For studies requiring oral dosing in rodents or translational PK/PD modelling, GTS‑21 is supported by a more complete oral pharmacokinetic dataset than any other α7‑selective agonist in the literature.

• [1] Azuma R, Minami Y, Satoh T, Fujimoto K, Miyata K, Masuda Y, et al. Metabolism and disposition of GTS‑21, a novel drug for Alzheimer's disease. Xenobiotica. 1999;29(7):747-762. doi:10.1080/004982599238362. View Source
• [2] Mahnir V, Lin B, Prokai‑Tatrai K, Prokai L. Pharmacokinetics and urinary excretion of DMXBA (GTS‑21), a compound enhancing cognition. Biopharm Drug Dispos. 1998;19(3):147-151. doi:10.1002/(SICI)1099-081X(199804)19:3<147::AID-BDD77>3.0.CO;2-9. View Source
• [3] Papke RL, Porter Papke JK. Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Br J Pharmacol. 2002;137(1):49-61. doi:10.1038/sj.bjp.0704833. View Source
• [4] Kem WR, Mahnir VM, Prokai L, Papke RL, Cao X, LeFrancois S, et al. Hydroxy metabolites of the Alzheimer's drug candidate 3‑[(2,4‑dimethoxy)benzylidene]‑anabaseine dihydrochloride (GTS‑21): their molecular properties, interactions with brain nicotinic receptors, and brain penetration. Mol Pharmacol. 2004;65(1):56-67. doi:10.1124/mol.65.1.56. View Source

Evidence‑Based Research and Industrial Application Scenarios for GTS‑21 Dihydrochloride

Translational Schizophrenia Research: Cognitive Endpoint Studies Requiring Clinically Validated α7 Agonism

GTS‑21 dihydrochloride is the only α7‑nAChR agonist with published Phase‑II‑style clinical evidence demonstrating statistically significant improvement in RBANS total scale score (+5.3 points vs. placebo, p < 0.05) and attention subscale (+8.2 points vs. placebo) in medicated schizophrenia patients [1]. For academic and industrial programmes aiming to replicate or extend these clinical findings in rodent or non‑human primate models, procurement of GTS‑21 rather than an alternative α7 agonist ensures pharmacological continuity between preclinical and clinical datasets. This is particularly critical for target‑engagement biomarker studies (e.g., P50 auditory gating, which improved from a ratio of 0.73 to 0.30 under GTS‑21 treatment [1]) where the clinical validation of the tool compound directly reduces translational risk.

Cholinergic Anti‑Inflammatory Pathway Studies: Multi‑TLR/RAGE Cytokine Suppression Beyond Simple α7 Activation

GTS‑21 suppresses TNF‑α and IL‑1β production across a broader range of innate immune stimuli (TLR2, TLR3, TLR4, TLR9, and RAGE ligands) than has been documented for more selective α7 agonists such as PNU‑282987 [2]. Additionally, its anti‑inflammatory potency in human whole blood and monocytes exceeds that of nicotine [2]. Recent evidence indicates that GTS‑21's anti‑inflammatory effects are partially independent of α7 nAChR activation [3], making the compound uniquely suited for dissecting α7‑dependent versus α7‑independent components of the cholinergic anti‑inflammatory pathway. Researchers should select GTS‑21 over PNU‑282987 when the experimental question requires a tool compound with verified efficacy across multiple innate immune signalling nodes rather than maximal selectivity for a single receptor subtype.

CNS Pharmacokinetic‑Pharmacodynamic Modelling: Brain‑Penetrant α7 Agonist with Published Oral PK Parameters

With a published brain‑plasma ratio of 2.61, linear oral pharmacokinetics across 1–10 mg·kg⁻¹ in rats, and absolute oral bioavailability of 23–27% in two preclinical species [4] [5], GTS‑21 is the most fully characterised α7 agonist from a CNS‑PK perspective. This dataset enables construction of PK/PD models relating plasma exposure to brain concentration and target engagement, a capability not currently available for comparators such as AR‑R17779 (lacking published brain concentration data and possessing a low calculated log P of −0.49 that predicts limited passive CNS access [6]). For drug‑discovery programmes developing next‑generation α7‑targeted therapeutics, GTS‑21 serves as the most data‑rich reference compound for benchmarking brain penetration and oral bioavailability.

Polypharmacology Tool Compound: Concomitant α7 Activation and α4β2/5‑HT₃A Antagonism

GTS‑21's unique polypharmacology—partial α7 agonism combined with α4β2 antagonism (Ki = 20 nM) and 5‑HT₃A antagonism (IC₅₀ = 3.1 µM) [7]—makes it the compound of choice for studies investigating the functional interplay between nicotinic receptor subtypes. Its active metabolite 4‑OH‑GTS‑21 lacks α4β2 activity and provides cleaner α7 selectivity, but this precludes investigation of α4β2‑dependent mechanisms [8]. For example, in nicotine‑dependence research where α4β2 receptors are critically implicated in reward pathways, GTS‑21's α4β2 antagonist properties provide a pharmacologically distinct starting point compared to pure α7 agonists. Procurement specifications should explicitly confirm the dihydrochloride salt form (CAS 156223‑05‑1) with HPLC purity ≥ 99% to ensure batch‑to‑batch reproducibility in these mechanistically demanding applications .

Application

Selection Property

Validation Focus

Cognitive endpoint research in schizophrenia

Reported α7‑mediated cognitive endpoint context

RBANS attention and P50 gating endpoints

Anti‑inflammatory pathway research

Multi‑TLR/RAGE cytokine suppression profile

TNF‑α suppression across innate immune stimuli

CNS PK/PD modelling

Verified brain penetration and oral PK dataset

Brain‑plasma ratio and linear oral bioavailability

Nicotinic receptor polypharmacology studies

Dual α7 agonism / α4β2 antagonism

α4β2 antagonist and 5‑HT₃A inhibition endpoints

• [1] Olincy A, Harris JG, Johnson LL, Pender V, Kongs S, Allensworth D, et al. Proof‑of‑concept trial of an α7 nicotinic agonist in schizophrenia. Arch Gen Psychiatry. 2006;63(6):630-638. doi:10.1001/archpsyc.63.6.630. View Source
• [2] Rosas‑Ballina M, Goldstein RS, Gallowitsch‑Puerta M, Yang L, Valdés‑Ferrer SI, Patel NB, et al. The selective α7 agonist GTS‑21 attenuates cytokine production in human whole blood and human monocytes activated by ligands for TLR2, TLR3, TLR4, TLR9, and RAGE. Mol Med. 2009;15(7-8):195-202. doi:10.2119/molmed.2009.00039. View Source
• [3] Tullis BE, Errico ML, Wang H, Ulloa L. GTS‑21 has cell‑specific anti‑inflammatory effects independent of α7 nicotinic acetylcholine receptors. PLoS ONE. 2019;14(4):e0214941. doi:10.1371/journal.pone.0214941. View Source
• [4] Mahnir V, Lin B, Prokai‑Tatrai K, Prokai L. Pharmacokinetics and urinary excretion of DMXBA (GTS‑21), a compound enhancing cognition. Biopharm Drug Dispos. 1998;19(3):147-151. doi:10.1002/(SICI)1099-081X(199804)19:3<147::AID-BDD77>3.0.CO;2-9. View Source
• [5] Azuma R, Minami Y, Satoh T, Fujimoto K, Miyata K, Masuda Y, et al. Metabolism and disposition of GTS‑21, a novel drug for Alzheimer's disease. Xenobiotica. 1999;29(7):747-762. doi:10.1080/004982599238362. View Source
• [6] Elsevier Science. AR‑R17779 (xPharm entry). In: xPharm: The Comprehensive Pharmacology Reference. 2007. Calculated log P = −0.49; CNS access may be limited. doi:10.1016/B978-008055232-3.63081-8. View Source
• [7] Briggs CA, Anderson DJ, Brioni JD, Buccafusco JJ, Buckley MJ, Campbell JE, et al. Functional characterization of the novel neuronal nicotinic acetylcholine receptor ligand GTS‑21 in vitro and in vivo. Pharmacol Biochem Behav. 1997;57(1-2):231-241. doi:10.1016/S0091-3057(96)00354-1. View Source
• [8] Papke RL, Porter Papke JK. Comparative pharmacology of rat and human α7 nAChR conducted with net charge analysis. Br J Pharmacol. 2002;137(1):49-61. doi:10.1038/sj.bjp.0704833. View Source